Cas no 866808-53-9 (N-(4-ethoxyphenyl)-2-3-(4-fluorobenzenesulfonyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-ylacetamide)

• Product Name: N-(4-ethoxyphenyl)-2-3-(4-fluorobenzenesulfonyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-ylacetamide
• CAS No: 866808-53-9
• MF: C₂₆H₂₃FN₂O₅S
• MW: 494.534629106522
• CID: 6308693
• PubChem ID: 2137089
• Update Time: 2025-08-05

N-(4-ethoxyphenyl)-2-3-(4-fluorobenzenesulfonyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxyphenyl)-2-3-(4-fluorobenzenesulfonyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-ylacetamide
• F1604-0722
• AKOS001820555
• 866808-53-9
• N-(4-ethoxyphenyl)-2-[3-(4-fluorobenzenesulfonyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl]acetamide
• N-(4-ethoxyphenyl)-2-[3-(4-fluorophenyl)sulfonyl-6-methyl-4-oxoquinolin-1-yl]acetamide
• N-(4-ethoxyphenyl)-2-(3-((4-fluorophenyl)sulfonyl)-6-methyl-4-oxoquinolin-1(4H)-yl)acetamide

• Inchi： 1S/C26H23FN2O5S/c1-3-34-20-9-7-19(8-10-20)28-25(30)16-29-15-24(26(31)22-14-17(2)4-13-23(22)29)35(32,33)21-11-5-18(27)6-12-21/h4-15H,3,16H2,1-2H3,(H,28,30)
• InChI Key： LAXPXBPAOKMQCI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(C1C(C2C=C(C)C=CC=2N(CC(NC2C=CC(=CC=2)OCC)=O)C=1)=O)(=O)=O

Computed Properties

• Exact Mass: 494.13117117g/mol
• Monoisotopic Mass: 494.13117117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 901
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 101Ų

Additional information on N-(4-ethoxyphenyl)-2-3-(4-fluorobenzenesulfonyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-ylacetamide

N-(4-Ethoxyphenyl)-2-3-(4-fluorobenzenesulfonyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-ylacetamide: A Comprehensive Overview

The compound N-(4-Ethoxyphenyl)-2-3-(4-fluorobenzenesulfonyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-ylacetamide (CAS No. 866808-53-9) is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of acetamides, which are widely studied for their diverse applications in drug discovery and material science. The structure of this molecule is characterized by a quinolinone backbone, which is a heterocyclic aromatic system, and it is further substituted with ethoxyphenyl and fluorobenzenesulfonyl groups. These substituents play a crucial role in modulating the physicochemical properties and biological activity of the compound.

Recent studies have highlighted the importance of quinolinone derivatives in the development of novel therapeutic agents. The presence of the sulfonyl group at the 3-position of the quinolinone ring introduces electron-withdrawing effects, which can enhance the stability and reactivity of the molecule. Additionally, the ethoxyphenyl group at the N-position contributes to increased lipophilicity, potentially improving bioavailability when used in pharmacological applications. These structural features make N-(4-Ethoxyphenyl)-2-3-(4-fluorobenzenesulfonyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-ylacetamide a promising candidate for further research in drug design.

One of the most recent advancements in the synthesis of this compound involves a multi-step approach utilizing Suzuki-Miyaura coupling reactions and palladium-catalyzed transformations. These methods have enabled chemists to achieve high yields and excellent stereocontrol during the construction of the quinolinone framework. Furthermore, computational studies have been employed to predict the molecular docking behavior of this compound against various protein targets, providing insights into its potential as an inhibitor or modulator in cellular pathways.

In terms of applications, N-(4-Ethoxyphenyl)-2-3-(4-fluorobenzenesulfonyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-y acetamide has shown promise in anti-inflammatory and antioxidant assays. Its ability to scavenge free radicals and inhibit pro-inflammatory enzymes suggests its potential use in treating conditions such as neurodegenerative diseases and cardiovascular disorders. Moreover, preliminary toxicity studies indicate that this compound exhibits low cytotoxicity against normal human cells, making it a safer option for further preclinical testing.

The integration of advanced analytical techniques such as NMR spectroscopy and mass spectrometry has been instrumental in confirming the purity and structural integrity of this compound. These methods have also facilitated the identification of key intermediates during its synthesis, ensuring robustness in chemical processes. Additionally, green chemistry principles have been incorporated into its production workflow to minimize environmental impact and enhance sustainability.

Looking ahead, collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of N-(4-Ethoxyphenyl)-2-3-(4-fluorobenzenesulfonyl)-6-methyl -4-oxy -1H -quinolin -1 -y acetamide into a clinically viable drug candidate. Its unique combination of structural features and biological activities positions it as a valuable asset in the pipeline for innovative therapeutic solutions.